Cas no 41653-73-0 (Koaburaside)
Koaburaside structure
Product Name:Koaburaside
CAS No:41653-73-0
MF:C14H20O9
MW:332.303205490112
CID:332055
PubChem ID:5318820
Update Time:2025-09-19
Koaburaside Chemical and Physical Properties
Names and Identifiers
-
- Koaburaside
- 4-Hydroxy-3,5-dimethoxyphenyl β-D-glucopyranoside
- 4-Hydroxy-3,5-dimethoxyphenyl Beta-D-glucopyranoside
- -D-Glucopyranoside,4-hydroxy-3,5- dimethoxyphenyl
- (-)-3,5-Dimethoxy-4-hydroxyphenyl beta-D-glucopyranoside
- FS-9881
- AKOS032962323
- (2S,3R,4S,5S,6R)-2-(4-Hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
- 41653-73-0
- (2S,3R,4S,5S,6R)-2-(4-hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- HY-N3421
- Q15426244
- 3,5-dimethoxy-4-hydroxyphenol-1-O-beta-d-glucopyranoside
- UNII-J8R952KQV3
- CHEMBL513117
- 4-Hydroxy-3,5-dimethoxyphenyl -D-glucopyranoside; (-)-3,5-Dimethoxy-4-hydroxyphenyl -D-glucopyranoside
- CS-0024187
- J8R952KQV3
- beta-D-Glucopyranoside, 4-hydroxy-3,5-dimethoxyphenyl
- 4-HYDROXY-3,5-DIMETHOXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
- DTXSID301045650
- (-)-3,5-DIMETHOXY-4-HYDROXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
- [ "" ]
- DA-54651
-
- Inchi: 1S/C14H20O9/c1-20-7-3-6(4-8(21-2)10(7)16)22-14-13(19)12(18)11(17)9(5-15)23-14/h3-4,9,11-19H,5H2,1-2H3/t9-,11-,12+,13-,14-/m1/s1
- InChI Key: SWHCKWOYUSDWOF-RGCYKPLRSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C(=C(C=1)OC)O)OC
Computed Properties
- Exact Mass: 332.11100
- Monoisotopic Mass: 332.11073221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.5±0.1 g/cm3
- Boiling Point: 599.0±50.0 °C at 760 mmHg
- Flash Point: 316.1±30.1 °C
- PSA: 138.07000
- LogP: -1.41190
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
Koaburaside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Koaburaside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4392-1 mg |
Koaburaside |
41653-73-0 | 1mg |
¥1795.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K15920-5mg |
4-Hydroxy-3,5-dimethoxyphenyl β-D-glucopyranoside |
41653-73-0 | 5mg |
¥3520.0 | 2022-04-27 | ||
| TargetMol Chemicals | TN4392-1 mg |
Koaburaside |
41653-73-0 | 98% | 1mg |
¥ 1,795 | 2023-07-11 | |
| TargetMol Chemicals | TN4392-1mg |
Koaburaside |
41653-73-0 | 1mg |
¥ 1795 | 2024-07-20 | ||
| A2B Chem LLC | AF82811-5mg |
Koaburaside |
41653-73-0 | 95% | 5mg |
$1900.00 | 2024-04-20 | |
| Ambeed | A1146151-5mg |
(2S,3R,4S,5S,6R)-2-(4-Hydroxy-3,5-dimethoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
41653-73-0 | 97% | 5mg |
$612.0 | 2025-04-19 |
Koaburaside Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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